Cas no 927803-56-3 (1-(Thiazol-2-yl)piperidine-3-carboxylic Acid)

• Product Name: 1-(Thiazol-2-yl)piperidine-3-carboxylic Acid
• CAS No: 927803-56-3
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 1974846
• PubChem ID: 16783065
• Update Time: 2025-10-31

1-(Thiazol-2-yl)piperidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-Thiazol-2-yl)-3-piperidinecarboxylic acid
• 1-(Thiazol-2-yl)piperidine-3-carboxylic acid
• 927803-56-3
• EN300-68166
• 1-(thiazol-2-yl)piperidine-3-carboxylicacid
• AKOS022474737
• DB-225799
• Z275027074
• CMB80356
• 1-(1,3-thiazol-2-yl)piperidine-3-carboxylic acid
• AKOS000138498
• SCHEMBL7234810
• 1-(Thiazol-2-yl)piperidine-3-carboxylic Acid

• MDL： MFCD09054880
• Inchi： 1S/C9H12N2O2S/c12-8(13)7-2-1-4-11(6-7)9-10-3-5-14-9/h3,5,7H,1-2,4,6H2,(H,12,13)
• InChI Key： HBUSXPMRNOKFBL-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N1CCCC(C(=O)O)C1

Computed Properties

• Exact Mass: 212.06194880g/mol
• Monoisotopic Mass: 212.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 121-123 °C
• Boiling Point: 400.3±55.0 °C at 760 mmHg
• Flash Point: 195.9±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(Thiazol-2-yl)piperidine-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(Thiazol-2-yl)piperidine-3-carboxylic Acid

Exploring the Potential of 1-(Thiazol-2-yl)piperidine-3-carboxylic Acid: A Comprehensive Overview

The compound 1-(Thiazol-2-yl)piperidine-3-carboxylic Acid (CAS No. 927803-56-3) has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and promising biological activities. This molecule, characterized by a thiazole ring fused with a piperidine moiety, exhibits a diverse range of applications, particularly in drug discovery and development. Recent studies have highlighted its potential as a lead compound for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.

The synthesis of 1-(Thiazol-2-yl)piperidine-3-carboxylic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring scalability for potential industrial applications. The incorporation of the thiazole ring into the piperidine backbone introduces unique electronic properties, which are crucial for its biological activity. This structural feature allows the molecule to interact with various biological targets, such as enzymes and receptors, making it a versatile candidate for therapeutic interventions.

Recent advancements in computational chemistry have enabled scientists to predict the binding affinities of 1-(Thiazol-2-yl)piperidine-3-carboxylic Acid with key biological targets. For instance, molecular docking studies have revealed its potential to inhibit kinases involved in cancer cell proliferation. These findings have been corroborated by in vitro experiments, where the compound demonstrated significant anti-proliferative effects against several cancer cell lines. Furthermore, studies on its anti-inflammatory properties have shown that it can modulate cytokine production, making it a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-(Thiazol-2-yl)piperidine-3-carboxylic Acid is another area of active research. Preclinical studies indicate that the compound has favorable absorption and bioavailability characteristics, which are essential for its effectiveness as an oral medication. However, further investigations are required to optimize its metabolic stability and reduce potential toxicity. Researchers are exploring various strategies, including structural modifications and prodrug approaches, to enhance its pharmacokinetic properties without compromising its biological activity.

In addition to its therapeutic applications, 1-(Thiazol-2-yl)piperidine-3-carboxylic Acid has also been investigated for its role in chemical biology and material science. Its ability to form supramolecular assemblies has led to its use in designing novel materials with applications in drug delivery systems and sensors. These interdisciplinary studies highlight the versatility of this compound beyond traditional pharmaceutical applications.

Looking ahead, the development of 1-(Thiazol-2-yli)piperidineidinil acid (CAS No. 92780356) into a clinically viable drug requires rigorous preclinical testing and clinical trials. Collaborative efforts between academia and industry are essential to accelerate this process while ensuring safety and efficacy. The integration of advanced technologies such as artificial intelligence and machine learning into drug development pipelines can further enhance our understanding of this compound's therapeutic potential.

In conclusion, 1-(Thiazolidinil) piperidinil acid (CAS No 92780356) represents a promising lead compound with diverse applications in medicine and beyond. Its unique structure, coupled with cutting-edge research methodologies, positions it as a key player in the ongoing quest for innovative therapeutic solutions.